Triphenyl(2-quinolinylmethyl)phosphonium chloride

• CAS RN: 99651-30-6
• Molecular Formula: C28H23ClNP
• Molecular Weight: 439.9 g/mol
• IUPAC Name: triphenyl(quinolin-2-ylmethyl)phosphanium;chloride
• InChI: InChI=1S/C28H23NP.ClH/c1-4-13-25(14-5-1)30(26-15-6-2-7-16-26,27-17-8-3-9-18-27)22-24-21-20-23-12-10-11-19-28(23)29-24;/h1-21H,22H2;1H/q+1;/p-1
• InChI Key: BRHOKTBAFIQRFX-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)[P+](CC2=NC3=CC=CC=C3C=C2)(C4=CC=CC=C4)C5=CC=CC=C5.[Cl-]

Description

Triphenyl(2-quinolinylmethyl)phosphonium chloride is a useful research compound. Its molecular formula is C28H23ClNP and its molecular weight is 439.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-chloromethyl-quinoline (2.9 g, 20 mmol) in acetonitrile (32 mL) is added triphenylphosphine (4.49 g, 17 mmol). The resulting mixture is warmed to 60° C. and stirred at this temperature for 15 h. This mixture is cooled, diluted with ether, then filtered. The solid is washed with ether, then dried under high vacuum to give the title compound as a solid. 1H NMR (300 MHz, CDCl3) δ 8.20 (d, 1H), 8.06 (d, 1H), 7.95 (m, 6H), 7.42–7.8 (m, 13H), 6.10 (d, 2H).